Cas no 1137339-94-6 ((5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid)
1137339-94-6 structure
Product Name:(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
CAS No:1137339-94-6
MF:C8H11BO4
MW:181.981542825699
MDL:MFCD13181643
CID:1026289
PubChem ID:57497290
Update Time:2025-04-20
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
- [5-(Hydroxymethyl)-2-methoxyphenyl]boronic acid
- AMY29829
- VVAGQXBGJZANAF-UHFFFAOYSA-N
- EN300-1696825
- CS-0189963
- AKOS016005745
- SCHEMBL2463490
- D71538
- (5-(Hydroxymethyl)-2-methoxyphenyl)boronicacid
- 5-hydroxymethyl-2-methoxyphenylboronic acid
- DB-344749
- Z1255425180
- 1137339-94-6
- Boronic acid, B-[5-(hydroxymethyl)-2-methoxyphenyl]-
- DTXSID90726924
- MFCD13181643
-
- MDL: MFCD13181643
- Inchi: 1S/C8H11BO4/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4,10-12H,5H2,1H3
- InChI Key: VVAGQXBGJZANAF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CO)=CC=1B(O)O
Computed Properties
- Exact Mass: 182.07500
- Monoisotopic Mass: 182.0750390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92000
- LogP: -1.13270
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109558-5g |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid |
1137339-94-6 | 95% | 5g |
$915.67 | 2023-09-04 | |
| Alichem | A019109558-10g |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid |
1137339-94-6 | 95% | 10g |
$1346.33 | 2023-09-04 | |
| Alichem | A019109558-25g |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid |
1137339-94-6 | 95% | 25g |
$2266.44 | 2023-09-04 | |
| Chemenu | CM136309-1g |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid |
1137339-94-6 | 95+% | 1g |
$257 | 2021-08-05 | |
| TRC | H973110-10mg |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic Acid |
1137339-94-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H973110-50mg |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic Acid |
1137339-94-6 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H973110-100mg |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic Acid |
1137339-94-6 | 100mg |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM136309-1g |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid |
1137339-94-6 | 95%+ | 1g |
$257 | 2023-02-03 | |
| abcr | AB515660-5 g |
5-Hydroxymethyl-2-methoxyphenylboronic acid, 95%; . |
1137339-94-6 | 95% | 5g |
€232.90 | 2023-04-17 | |
| abcr | AB515660-10 g |
5-Hydroxymethyl-2-methoxyphenylboronic acid, 95%; . |
1137339-94-6 | 95% | 10g |
€361.60 | 2023-04-17 |
(5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
1137339-94-6 ((5-(Hydroxymethyl)-2-methoxyphenyl)boronic acid) Related Products
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